Cas no 24833-10-1 (1H-Azepine-2,7-dione)

• Product Name: 1H-Azepine-2,7-dione
• CAS No: 24833-10-1
• MF: C₆H₅NO₂
• MW: 123.109401464462
• CID: 275814
• PubChem ID: 15094758
• Update Time: 2025-04-19

1H-Azepine-2,7-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-2,7-dione
• 2,4-Hexadienimide(8CI)
• azepine-2,7-dione
• azepine-2,7-quinone
• SCHEMBL5393702
• 24833-10-1
• muconimide
• DTXSID80568133

• Inchi： 1S/C6H5NO2/c8-5-3-1-2-4-6(9)7-5/h1-4H,(H,7,8,9)
• InChI Key： FJQZWODWLBQDBR-UHFFFAOYSA-N
• SMILES： O=C1C=CC=CC(N1)=O

Computed Properties

• Exact Mass: 123.03205
• Monoisotopic Mass: 123.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17